1-cyclopentyl-4-(3,4,5-trimethoxybenzyl)piperazine

• IUPAC Name: 1-cyclopentyl-4-[(3,4,5-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C19H30N2O3/c1-22-17-12-15(13-18(23-2)19(17)24-3)14-20-8-10-21(11-9-20)16-6-4-5-7-16/h12-13,16H,4-11,14H2,1-3H3
• InChI Key: NZTCEJSRHNKQQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CN2CCN(CC2)C3CCCC3
• Molecular Formula: C19H30N2O3
• Molecular Weight: 334.5 g/mol

Description

1-cyclopentyl-4-(3,4,5-trimethoxybenzyl)piperazine, also known as CTMP, is a potent psychoactive drug that belongs to the piperazine family. It is a synthetic compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

1-cyclopentyl-4-(3,4,5-trimethoxybenzyl)piperazine acts as a potent dopamine reuptake inhibitor, which leads to an increase in dopamine levels in the brain. This increase in dopamine levels is thought to be responsible for the drug's psychoactive effects, including increased alertness, focus, and euphoria. This compound also has an affinity for the serotonin transporter, which may contribute to its mood-enhancing effects.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also increases the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. This compound has been shown to have a long half-life, which may contribute to its prolonged effects.

Advantages and Limitations for Lab Experiments

1-cyclopentyl-4-(3,4,5-trimethoxybenzyl)piperazine has several advantages for lab experiments, including its high potency and selectivity for the dopamine transporter. However, its psychoactive effects may make it difficult to study in vivo, and its long half-life may make it difficult to control its effects. Additionally, the potential for abuse and addiction may limit its use in research.

Future Directions

There are several potential future directions for research on 1-cyclopentyl-4-(3,4,5-trimethoxybenzyl)piperazine. One area of interest is its potential use as a treatment for ADHD and other psychiatric disorders. Another area of interest is its potential use as a cognitive enhancer and a performance-enhancing drug. Additionally, further research is needed to understand the long-term effects of this compound on the brain and body.

Synthesis Methods

1-cyclopentyl-4-(3,4,5-trimethoxybenzyl)piperazine can be synthesized using a variety of methods, including reductive amination, condensation, and cyclization. One of the most common methods involves the reaction of 3,4,5-trimethoxybenzylamine with cyclopentanone in the presence of a reducing agent such as sodium borohydride. The resulting product is then cyclized with piperazine to yield this compound.

Scientific Research Applications

1-cyclopentyl-4-(3,4,5-trimethoxybenzyl)piperazine has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicine. It has been shown to have a high affinity for the dopamine transporter, which makes it a potential candidate for the treatment of attention deficit hyperactivity disorder (ADHD) and other psychiatric disorders. This compound has also been studied for its potential use as a cognitive enhancer and a performance-enhancing drug.